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Compound of Interest

Compound Name:
1-Difluoromethyl-1H-pyrazole-3-

carboxylic acid

Cat. No.: B1306379 Get Quote

Technical Guide: 1-Difluoromethyl-1H-pyrazole-
3-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Difluoromethyl-1H-pyrazole-3-
carboxylic acid (CAS No. 925179-02-8), a key building block in the development of modern

agrochemicals and a compound of interest for pharmaceutical research. This document covers

its commercial availability, synthesis, applications, and relevant experimental protocols.

Introduction
1-Difluoromethyl-1H-pyrazole-3-carboxylic acid is a fluorinated heterocyclic compound. The

pyrazole ring is a well-established pharmacophore found in numerous active compounds, and

the difluoromethyl group often enhances metabolic stability and binding affinity.[1] This

particular scaffold is a crucial intermediate in the synthesis of a class of fungicides known as

succinate dehydrogenase inhibitors (SDHIs).[2] Its derivatives have demonstrated high efficacy

against a broad spectrum of fungal pathogens.[3]

Commercial Availability
1-Difluoromethyl-1H-pyrazole-3-carboxylic acid is available from a variety of commercial

chemical suppliers. The specifications for this compound can vary between suppliers, and it is
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primarily intended for research and development purposes.[4]

Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Physical
Form

Santa Cruz

Biotechnolog

y

925179-02-8 C₅H₄F₂N₂O₂ 162.1 - -

Sigma-

Aldrich
925179-02-8 C₅H₄F₂N₂O₂ 162.1 ≥97% Solid

BLDpharm 925179-02-8 C₅H₄F₂N₂O₂ 162.09 - -

Matrix

Scientific
925179-02-8 C₅H₄F₂N₂O₂ 162.09 - -

Ambeed 925179-02-8 C₅H₄F₂N₂O₂ 162.09 98% -

Antimex

Chemical
925179-02-8 C₅H₄F₂N₂O₂ - ≥98%

Off-white to

slight yellow

solid

Note: Purity and form may vary by lot. Researchers should consult the Certificate of Analysis

from the specific supplier for lot-specific data.[4]

Synthesis and Manufacturing
The synthesis of pyrazole carboxylic acids can be achieved through several routes. A common

and versatile method is the Knorr pyrazole synthesis, which involves the condensation of a

hydrazine derivative with a β-dicarbonyl compound or its equivalent. For 1-Difluoromethyl-1H-
pyrazole-3-carboxylic acid, a plausible synthetic pathway involves the cyclization of a

difluoromethylhydrazine with a suitable three-carbon keto-ester building block, followed by

hydrolysis of the resulting ester.

Below is a generalized workflow for the synthesis of a pyrazole-3-carboxylic acid, which is a

common strategy for this class of compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 925179-02-8|1-(Difluoromethyl)-1H-pyrazole-3-carboxylic acid|BLD Pharm [bldpharm.com]

2. 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid - Wikipedia [en.wikipedia.org]

3. mdpi.com [mdpi.com]

4. scbt.com [scbt.com]

To cite this document: BenchChem. [Commercial suppliers of 1-Difluoromethyl-1H-pyrazole-
3-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306379#commercial-suppliers-of-1-difluoromethyl-
1h-pyrazole-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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